(Z)-5-[(3As,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid
(Z)-5-[(3As,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid
Brand Name:
Vulcanchem
CAS No.:
130273-99-3
VCID:
VC0149676
InChI:
InChI=1S/C23H32O4/c1-3-4-5-8-16(2)21(24)12-11-19-20-14-17(9-6-7-10-23(26)27)13-18(20)15-22(19)25/h6,9,11-13,16,18-22,24-25H,3,7-8,10,14-15H2,1-2H3,(H,26,27)/b9-6-,12-11+/t16-,18-,19+,20-,21+,22+/m0/s1
SMILES:
CCC#CCC(C)C(C=CC1C(CC2C1CC(=C2)C=CCCC(=O)O)O)O
Molecular Formula:
C23H32O4
Molecular Weight:
372.5 g/mol
(Z)-5-[(3As,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid
CAS No.: 130273-99-3
Main Products
VCID: VC0149676
Molecular Formula: C23H32O4
Molecular Weight: 372.5 g/mol
CAS No. | 130273-99-3 |
---|---|
Product Name | (Z)-5-[(3As,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid |
Molecular Formula | C23H32O4 |
Molecular Weight | 372.5 g/mol |
IUPAC Name | (Z)-5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S,4S)-3-hydroxy-4-methylnon-1-en-6-ynyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]pent-4-enoic acid |
Standard InChI | InChI=1S/C23H32O4/c1-3-4-5-8-16(2)21(24)12-11-19-20-14-17(9-6-7-10-23(26)27)13-18(20)15-22(19)25/h6,9,11-13,16,18-22,24-25H,3,7-8,10,14-15H2,1-2H3,(H,26,27)/b9-6-,12-11+/t16-,18-,19+,20-,21+,22+/m0/s1 |
Standard InChIKey | LHDZAKZWZVBVTK-RISFQUNISA-N |
Isomeric SMILES | CCC#CC[C@H](C)[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=C2)/C=C\CCC(=O)O)O)O |
SMILES | CCC#CCC(C)C(C=CC1C(CC2C1CC(=C2)C=CCCC(=O)O)O)O |
Canonical SMILES | CCC#CCC(C)C(C=CC1C(CC2C1CC(=C2)C=CCCC(=O)O)O)O |
Synonyms | 4,5,18,18,19,19-hexadehydro-16,20-dimethyl-delta 6(9a)-9(O)-methano-prostaglandin I1 KP 10614 KP-10614 |
PubChem Compound | 6449860 |
Last Modified | Nov 11 2021 |
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